![molecular formula C14H12F2 B1395743 1-[Difluoro(phenyl)methyl]-3-methylbenzene CAS No. 133745-72-9](/img/structure/B1395743.png)
1-[Difluoro(phenyl)methyl]-3-methylbenzene
Overview
Description
1-[Difluoro(phenyl)methyl]-3-methylbenzene, also known as 1-difluoromethyl-3-methylbenzene, is a fluorinated hydrocarbon aromatic compound that has been studied for its potential applications in various scientific research fields. This compound has been studied for its ability to act as a ligand for various metal ions, as a catalyst for several chemical reactions, and as a precursor to other compounds. In
Scientific Research Applications
Antifungal Applications
Compounds similar to “1-[Difluoro(phenyl)methyl]-3-methylbenzene” have been synthesized and tested against several phytopathogenic fungi. They displayed moderate to excellent activities . This suggests that “1-[Difluoro(phenyl)methyl]-3-methylbenzene” could potentially be used in the development of new antifungal agents.
Antibacterial Applications
In a study, compounds similar to “1-[Difluoro(phenyl)methyl]-3-methylbenzene” were synthesized and evaluated for in vitro antibacterial activities . This indicates that “1-[Difluoro(phenyl)methyl]-3-methylbenzene” could be used in the development of new antibacterial agents.
Hydrogenolysis
The title compounds were hydrogenolyzed over PdO or Raney nickel. The C2–C3 bond of the cyclopropane ring underwent cleavage exclusively over both catalysts . This suggests that “1-[Difluoro(phenyl)methyl]-3-methylbenzene” could be used in hydrogenolysis reactions.
Difluoromethylation
Recent advances have been made in difluoromethylation processes based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N or S . This suggests that “1-[Difluoro(phenyl)methyl]-3-methylbenzene” could be used in difluoromethylation reactions.
Development of New Fungicides
Amide compounds are traditional fungicides. Their common target is mitochondrial respiratory chain enzyme complex II (succinate dehydrogenase, SDH) . This suggests that “1-[Difluoro(phenyl)methyl]-3-methylbenzene” could be used in the development of new fungicides.
Enhancement of Metabolic Stability
Many studies showed that fluorine atom and fluoroalkyl group can often bring about many beneficial effects in a biologically active molecule, such as the enhancement of metabolic stability, bioavailability, lipophilicity, and membrane permeability, as well as an increase of binding affinity . This suggests that “1-[Difluoro(phenyl)methyl]-3-methylbenzene” could be used to enhance the metabolic stability of biologically active molecules.
properties
IUPAC Name |
1-[difluoro(phenyl)methyl]-3-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F2/c1-11-6-5-9-13(10-11)14(15,16)12-7-3-2-4-8-12/h2-10H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ABOHJNVLGXIOFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(C2=CC=CC=C2)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[Difluoro(phenyl)methyl]-3-methylbenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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